Cas no 171290-52-1 (3,5-Dimethoxyphenylacetylene)

• Product Name: 3,5-Dimethoxyphenylacetylene
• CAS No: 171290-52-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD03839985
• CID: 98485
• PubChem ID: 4661321
• Update Time: 2025-04-18

3,5-Dimethoxyphenylacetylene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxyphenylacetylene
• 1-Ethynyl-3,5-dimethoxybenzene
• 1-Ethylnyl-3,5-dimethoxybenzene
• Benzene,1-ethynyl-3,5-dimethoxy-
• 1-ETHYNYL-3 5-DIMETHOXYBENZENE 98
• Benzene, 1-ethynyl-3,5-diMethoxy-
• 1-Ethynyl-3,5-diMethoxybenzene 98% (CP)
• 1-ETHYNYL-3 5-DIMETHOXYBENZENE 98
• 3,5-Dimethoxyphenyl acetylene
• AB92248
• HUSBBWQIJMRKLI-UHFFFAOYSA-N
• FT-0652046
• MFCD03839985
• 1-ethynyl-3,5-dimethoxy-benzene
• SCHEMBL711441
• DTXSID70405341
• EN300-1867071
• AM84602
• 1-Ethynyl-3,5-dimethoxybenzene, 98% (CP)
• 3.5-dimethoxyphenylacetylene
• 1-ethynyl 3,5-dimethoxybenzene
• 3,5-dimethoxyethynylbenzene
• AKOS005067753
• SY050709
• Q-102454
• 1-ETHYNYL-3,5-DIMETHOXYBENZENE;3,5-Dimethoxyphenylacetylene
• AS-18157
• 1-Ethynyl-3,5-(dimethoxy)benzene
• BCP10916
• E1175
• CS-W005480
• 171290-52-1
• DB-012628
• (3,5-Dimethoxyphenyl)acetylene

• MDL： MFCD03839985
• Inchi： 1S/C10H10O2/c1-4-8-5-9(11-2)7-10(6-8)12-3/h1,5-7H,2-3H3
• InChI Key： HUSBBWQIJMRKLI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#C)C=C(C=1)OC

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: solid
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 264.1±30.0 ºC (760 Torr),
• Flash Point: 107.3±24.1 ºC,
• Refractive Index: 1.522
• Solubility: Almost insoluble (0.094 g/l) (25 º C),
• PSA: 18.46000
• LogP: 1.68510
• Solubility: Not determined

3,5-Dimethoxyphenylacetylene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-42/43
• Safety Instruction： S22; S26; S36/37; S45
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S22-26-36/37-45
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons